2-[4-(2-benzoylcarbohydrazonoyl)-2-methoxyphenoxy]-N-(3,4-dimethylphenyl)acetamide

• Molecular Formula: C25H25N3O4
• Molecular Weight: 431.5 g/mol
• IUPAC Name: N-[(Z)-[4-[2-(3,4-dimethylanilino)-2-oxoethoxy]-3-methoxyphenyl]methylideneamino]benzamide
• InChI: InChI=1S/C25H25N3O4/c1-17-9-11-21(13-18(17)2)27-24(29)16-32-22-12-10-19(14-23(22)31-3)15-26-28-25(30)20-7-5-4-6-8-20/h4-15H,16H2,1-3H3,(H,27,29)(H,28,30)/b26-15-
• InChI Key: JTEJJFXLLZPCLH-YSMPRRRNSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)/C=N\NC(=O)C3=CC=CC=C3)OC)C
• SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2)C=NNC(=O)C3=CC=CC=C3)OC)C

Description

2-[4-(2-benzoylcarbohydrazonoyl)-2-methoxyphenoxy]-N-(3,4-dimethylphenyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound is commonly referred to as Compound A and has been studied for its potential use in treating various diseases and conditions.

Mechanism of Action

Compound A works by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer growth. It also has antioxidant properties that help to protect cells from damage.
Biochemical and Physiological Effects
Studies have shown that Compound A has a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and protect cells from damage. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for lab experiments. It is relatively easy to synthesize and can be produced in large quantities. It also has a long shelf life, which makes it ideal for long-term studies. However, there are also some limitations to using Compound A in lab experiments. It can be difficult to work with due to its low solubility in water and other solvents. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on Compound A. One direction is to study its potential use in treating other diseases and conditions, such as diabetes and cardiovascular disease. Another direction is to study its mechanism of action in more detail, in order to better understand how it works and how it can be optimized for therapeutic use. Finally, future research could focus on developing new synthesis methods for Compound A that are more efficient and cost-effective.

Synthesis Methods

Compound A can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-methoxyphenol with benzoyl chloride to form 2-methoxybenzoyl chloride. The second step involves the reaction of 2-methoxybenzoyl chloride with hydrazine hydrate to form 2-methoxyphenylhydrazine. The third step involves the reaction of 2-methoxyphenylhydrazine with 4-nitrophenol to form 2-[4-(2-methoxyphenylhydrazono)-2-nitrophenoxy]acetamide. The final step involves the reduction of 2-[4-(2-methoxyphenylhydrazono)-2-nitrophenoxy]acetamide with sodium dithionite to form Compound A.

Scientific Research Applications

Compound A has been studied for its potential use in treating various diseases and conditions. Studies have shown that Compound A has anti-inflammatory and anti-cancer properties. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and multiple sclerosis.